2-tert-butyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide

• IUPAC Name: 2-tert-butyl-N-(oxolan-2-ylmethyl)imidazo[1,2-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C16H22N4O2/c1-16(2,3)13-10-20-14(18-13)7-6-12(19-20)15(21)17-9-11-5-4-8-22-11/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,17,21)
• InChI Key: NAJUFDWVGVQJTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C(=N1)C=CC(=N2)C(=O)NCC3CCCO3
• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol
• CAS No.: 2640945-02-2

Description

2-tert-butyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide is a synthetic small molecule belonging to the imidazo[1,2-b]pyridazine chemical family. This compound features a bicyclic imidazo[1,2-b]pyridazine core substituted at the 2-position with a tert-butyl group and at the 6-position with a carboxamide moiety linked to an oxolane (tetrahydrofuran) ring via a methylene bridge.

The carboxamide group facilitates hydrogen bonding, a critical feature for target engagement in medicinal chemistry. Although direct pharmacological data for this compound is absent in the provided evidence, its structural features align with compounds investigated for kinase inhibition or central nervous system (CNS) targeting, where solubility and blood-brain barrier penetration are prioritized .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-tert-butyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the imidazo[1,2-b]pyridazine core, followed by the introduction of the tert-butyl and oxolan-2-ylmethyl groups. The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired transformations.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions. The goal is to produce the compound in large quantities while maintaining high purity and consistency.

Chemical Reactions Analysis

Types of Reactions

2-tert-butyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions can vary widely depending on the desired transformation, but they often involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce reduced derivatives, and substitution reactions can result in a variety of substituted products.

Scientific Research Applications

2-tert-butyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-tert-butyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Substituent Effects

• Oxolane vs.
• Carboxamide vs. Ester (): The carboxamide group in the target compound supports stronger hydrogen-bonding interactions compared to the methyl ester in the 0.98-similarity compound, which may enhance target affinity but reduce cell permeability .
• Chloro vs. In contrast, the carboxamide in the target compound balances polarity and binding specificity .

Structural Similarity and Functional Implications

• The highest structural similarity (0.98) is observed with methyl 6-chloroimidazo[1,2-b]pyridazine-2-carboxylate, differing primarily in the 2-tert-butyl and 6-carboxamide groups. This suggests that the target compound’s modifications aim to optimize both steric shielding and target engagement .
• The tert-butyl group is conserved across multiple analogs (e.g., CAS 144449-19-4 and ), indicating its role in stabilizing the compound’s conformation and resisting enzymatic degradation .

Hypothetical Pharmacological Profile

While experimental data for the target compound is unavailable, its structural features suggest:

• Improved CNS Penetration: The oxolane moiety may enhance blood-brain barrier permeability compared to esters or chlorinated analogs.
• Kinase Inhibition Potential: The carboxamide group aligns with kinase inhibitor pharmacophores, such as those targeting JAK or BTK families.

Biological Activity

The compound 2-tert-butyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide is a member of the imidazopyridazine class, which has garnered interest due to its potential biological activities, particularly in the context of cancer treatment and enzyme inhibition. This article presents a comprehensive overview of the biological activity associated with this compound, supported by relevant data tables, case studies, and research findings.

Chemical Structure and Properties

The chemical structure of 2-tert-butyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide can be described as follows:

• Molecular Formula : C$_{14}$H$_{18}$N$_{4}$O$_{2}$
• Molecular Weight : Approximately 270.32 g/mol

This compound features a tert-butyl group and an oxolan ring, which are significant for its biological interactions.

Antitumor Activity

Recent studies have indicated that compounds within the imidazo[1,2-b]pyridazine family exhibit potent antitumor properties. For instance, research has demonstrated that derivatives can inhibit key kinases involved in tumor growth, such as c-Met and VEGFR2. These kinases are crucial for cellular proliferation and angiogenesis.

Case Study: Inhibition of c-Met and VEGFR2

A notable study synthesized several derivatives and evaluated their inhibitory effects on c-Met and VEGFR2. The results are summarized in the following table:

Compound	c-Met IC50 (nM)	VEGFR2 IC50 (nM)	Antitumor Efficacy (T/C Ratio)
26	1.9	2.2	MKN45: 4%, COLO205: 13%
27	3.5	4.0	MKN45: 5%, COLO205: 10%

These findings highlight the potential of imidazo[1,2-b]pyridazine derivatives as effective antitumor agents .

Enzyme Inhibition

Imidazo[1,2-b]pyridazine compounds have also been investigated for their role as enzyme inhibitors. They have shown promise in inhibiting various kinases and other enzymes involved in critical biological pathways.

The mechanism by which these compounds exert their effects typically involves the formation of hydrogen bonds with the active sites of target enzymes, thereby preventing substrate binding and subsequent catalysis.

Pharmacological Studies

Pharmacological assessments have revealed that 2-tert-butyl-N-[(oxolan-2-yl)methyl]imidazo[1,2-b]pyridazine-6-carboxamide exhibits favorable pharmacokinetic properties, including:

• High Bioavailability : The compound demonstrates good absorption characteristics.
• Metabolism : It is metabolized into active metabolites that retain biological activity.